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Compound of Interest

Compound Name: 2-Butynal

Cat. No.: B073574 Get Quote

2-Butynal: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-butynal, a reactive aldehyde of interest

in various chemical and biological research fields. This document summarizes its core

physicochemical properties and provides context for its relevance in experimental applications.

Core Physicochemical Data
The fundamental properties of 2-butynal are essential for its application in research and

development. Quantitative data for 2-butynal, also known as tetrolaldehyde or

methylacetylaldehyde, are summarized below for easy reference and comparison.
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Property Value Reference

CAS Registry Number 1119-19-3 [1][2][3][4]

Molecular Formula C4H4O [1][2][3]

Molecular Weight 68.0740 g/mol [1][2][3]

Alternate Molecular Weight 68.07 g/mol [4]

IUPAC Name but-2-ynal [4]

Synonyms

Tetrolaldehyde, But-2-ynal,

CH3CCCHO, 1-Formyl-1-

propyne,

Methylacetyllealdehyde

[1][3][4][5]

Melting Point -26°C

Boiling Point 124.55°C

Density 0.9050 g/cm³

Refractive Index 1.4053 (estimate)

Logical Relationship: Identification and Properties
The accurate identification of a chemical compound is the foundation of all scientific research.

The logical flow from a compound's name to its structural and physical properties is crucial.

The following diagram illustrates this relationship for 2-butynal.

2-Butynal CAS: 1119-19-3is identified by Formula: C4H4Ocorresponds to MW: 68.074 g/moldetermines
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Caption: Logical flow from compound name to its key identifiers.

Experimental Workflow: Compound
Characterization
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A typical workflow for the characterization of a chemical compound like 2-butynal involves

several key experimental stages. This process ensures the identity and purity of the substance

before its use in further applications.
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Caption: Standard workflow for chemical compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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